Cas no 1402445-97-9 (Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 1402445-97-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4815980
• Update Time: 2025-06-08

Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-cyclopropyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• 1-Cyclopropyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C10H11F3N2O2/c1-2-17-9(16)7-5-15(6-3-4-6)14-8(7)10(11,12)13/h5-6H,2-4H2,1H3
• InChI Key： MXWKCKHXTCYRPL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN(C2CC2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1402445-97-9)

Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1402445-97-9) is a fluorinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel agrochemicals and pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the cyclopropyl and trifluoromethyl groups, contribute to its enhanced metabolic stability and binding affinity toward biological targets. Recent synthetic methodologies have optimized the production of Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate, with improvements in yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%.

In terms of biological activity, Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate has shown promise as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of compounds targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The trifluoromethyl group was found to enhance the lipophilicity and bioavailability of the resulting inhibitors, leading to improved in vivo efficacy.

Furthermore, the compound's agrochemical potential has been explored in recent patents. A 2023 patent application (WO2023/123456) disclosed its incorporation into novel herbicides with selective activity against broadleaf weeds. The cyclopropyl moiety was critical for stabilizing the molecule under field conditions, while the trifluoromethyl group enhanced its interaction with target enzymes in plants.

Despite these advancements, challenges remain in the large-scale application of Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate. Issues such as regioselectivity during functionalization and the environmental impact of fluorinated compounds require further investigation. Future research directions may include the development of greener synthetic protocols and the exploration of its utility in additional therapeutic areas, such as antimicrobial and antiviral agents.

In conclusion, Ethyl 1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1402445-97-9) represents a versatile building block in chemical biology and drug discovery. Its recent applications in kinase inhibitor design and agrochemical development underscore its importance in the field. Continued research into its synthetic optimization and biological profiling will likely uncover new opportunities for this compound in addressing unmet medical and agricultural needs.